Cas no 51795-04-1 (1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea)

1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea structure
51795-04-1 structure
Product Name:1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea
CAS No:51795-04-1
MF:C11H20ClN3O2
MW:261.748401641846
CID:2183800
Update Time:2023-08-05

1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Chloroethyl)-3-(4β-ethylcyclohexan-1α-yl)-1-nitrosourea
    • 1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea
    • Urea, 1-(2-chloroethyl)-3-(4-ethylcyclohexyl)-1-nitroso-
    • Urea, N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)nitroso-
    • (E)-1-(2-Chloroethyl)-3-(4-ethylcyclohexyl)-1-nitrosourea
    • Urea, 1-(2-chloroethyl)-3-(4-ethylcyclohexyl)-1-nitroso-, (E)-
    • Urea, N-(2-chloroethyl)-N'-(4-ethylcyclohexyl)-N-nitroso-
    • N-(2-chloroethyl)-N'-(4-et
    • Inchi: 1S/C11H20ClN3O2/c1-2-9-3-5-10(6-4-9)13-11(16)15(14-17)8-7-12/h9-10H,2-8H2,1H3,(H,13,16)
    • InChI Key: LQLUPFNKVIUCFJ-UHFFFAOYSA-N
    • SMILES: ClCCN(C(NC1CCC(CC)CC1)=O)N=O
    • BRN: 2134231

Computed Properties

  • Exact Mass: 261.124
  • Monoisotopic Mass: 261.124
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 61.8

Experimental Properties

  • Density: 1.28
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.567
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